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Compound of Interest

Compound Name: Ferrous tartrate

Cat. No.: B3425330

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of iron tartaric acid
chelate in advanced oxidation processes for wastewater treatment, with a focus on catalytic
ozonation. While the direct application of simple ferrous tartrate is not extensively
documented in recent literature for wastewater treatment, the use of iron chelated with tartaric
acid has shown promise in degrading persistent organic pollutants.

Application: Catalytic Ozonation of Petrochemical
Wastewater

Iron tartaric acid chelate (ITC) has been effectively utilized as a catalyst in the ozonation
process to enhance the degradation of refractory organic compounds found in petrochemical
wastewater that has already undergone biological treatment. The chelation of ferrous ions by
tartaric acid plays a crucial role in maintaining the catalytic activity of iron, preventing its rapid
oxidation and precipitation, thus improving the efficiency of the ozonation process.

Quantitative Data Summary

The following tables summarize the key findings from a study on the catalytic ozonation of post-
biologically treated petrochemical wastewater using an iron tartaric acid chelate.

Table 1: Optimal Conditions for COD Removal
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Parameter Optimal Value
Initial pH 7.0 (Neutral)
Fe2* Dosage 0.25 mmol L~
Liquid Phase Ozone Conc. ~1.95mgL?
Hydraulic Retention Time 180 min

Table 2: Treatment Efficiency under Optimal Conditions

Parameter Value

Maximum COD Removal Rate 58.5%][1]

B/C Ratio Increase (at 90 min) to 0.31[1]
Reaction Kinetics Pseudo-first-order
Rate Constant (k) 0.00484 min—1[1]

Experimental Protocols
Synthesis of Iron-Tartaric Acid Catalyst

While the precise in-situ formation of the iron tartaric acid chelate (ITC) for the ozonation study
is not detailed, a representative synthesis protocol for a stable iron-tartaric acid metal-organic
framework (MOF) is provided below. This demonstrates a method for creating a solid, reusable
iron-tartrate catalyst.

Materials:

 Ferric chloride hexahydrate (FeCls-6H20)
o L-tartaric acid (CaHeOs)

o Deionized water

Procedure:
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» Dissolve an appropriate molar ratio of ferric chloride hexahydrate and L-tartaric acid in
separate beakers of deionized water.

¢ Mix the two solutions in a reaction vessel.

 Stir the mixture at room temperature for a specified period to allow for the formation of the
iron-tartaric acid complex.

 After the reaction, collect the precipitate by filtration or centrifugation.

e Wash the collected solid with deionized water and ethanol to remove any unreacted
precursors.

o Dry the resulting iron-tartaric acid catalyst in an oven at a suitable temperature (e.g., 60-80
°C) until a constant weight is achieved.

Protocol for Catalytic Ozonation of Petrochemical
Wastewater

This protocol is based on the study of petrochemical wastewater treatment using an iron
tartaric acid chelate catalyst.

Materials and Equipment:

Petrochemical wastewater (post-biological treatment)

« Iron (IlI) source (e.g., ferrous sulfate)

e Tartaric acid

e Ozone generator

e Gas flow meter

e Bubble column reactor

e pH meter and controller
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e Stirring apparatus
e COD analysis kit
Procedure:

o Wastewater Preparation: Collect a sample of post-biologically treated petrochemical
wastewater. Analyze the initial Chemical Oxygen Demand (COD) and pH.

o Catalyst Preparation (in-situ):
o Adjust the pH of the wastewater to the desired value (e.g., neutral pH of 7.0).

o Add the iron (ll) source to the wastewater to achieve the desired catalyst concentration
(e.g., 0.25 mmol L™1).

o Add tartaric acid to the wastewater. The molar ratio of tartaric acid to ferrous iron should
be optimized, but a 1:1 or higher ratio can be a starting point to ensure effective chelation.

¢ Ozonation:

o

Transfer the wastewater containing the in-situ formed iron tartaric acid chelate to the
bubble column reactor.

o Begin stirring to ensure a homogenous mixture.

o Introduce ozone gas from the ozone generator into the reactor through a diffuser at a
controlled flow rate to achieve the desired liquid phase ozone concentration (e.g., ~1.95
mg L1).

o Maintain a constant temperature throughout the experiment.
e Monitoring and Sampling:
o Monitor and maintain the pH of the solution throughout the reaction period.

o Collect samples at regular intervals (e.g., 0, 30, 60, 90, 120, 150, 180 minutes).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Immediately quench the reaction in the collected samples to stop further oxidation (e.g., by
adding sodium thiosulfate).

e Analysis:
o Analyze the COD of each sample to determine the removal efficiency over time.

o Optionally, analyze the biodegradability (BODs/COD ratio) to assess the improvement in
wastewater quality for subsequent biological treatment steps.

Visualizations
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Caption: Experimental workflow for catalytic ozonation.
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Caption: Role of tartaric acid in catalytic ozonation.

Concluding Remarks

The use of tartaric acid as a chelating agent for ferrous ions presents a viable strategy for
enhancing the efficiency of advanced oxidation processes in wastewater treatment. The
formation of an iron tartaric acid chelate prevents the premature oxidation and precipitation of
iron, thereby maintaining its catalytic activity over a wider pH range and for a longer duration.

It is important to note that while the application in catalytic ozonation is documented, there is a
lack of specific studies on the use of ferrous tartrate in Fenton or photo-Fenton processes for
wastewater treatment. Researchers are encouraged to explore this area, as the chelating
properties of tartaric acid could potentially offer similar benefits in these systems, such as
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enabling the process to operate at near-neutral pH and reducing the production of iron sludge.
Further research is needed to determine the optimal operational parameters and to fully
elucidate the reaction mechanisms in these contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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